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Compound of Interest

Compound Name: MeAIB

Cat. No.: B554883

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential information and procedural steps for the proper
disposal of a-(Methylamino)isobutyric acid (MeAIB).

MeAIB, a non-proteinogenic amino acid, is utilized in laboratory settings as a specific substrate
for amino acid transport system A. While not classified as acutely toxic, it is identified as a
substance that causes serious eye irritation. Therefore, appropriate safety measures and
disposal protocols are necessary to mitigate risks and ensure environmental responsibility.

Chemical and Physical Properties of MeAIB

A summary of the key quantitative data for MeAlIB is presented below, offering a quick
reference for its physical and chemical characteristics.
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Property Value

Molecular Formula CsH11NO:2

Molecular Weight 117.15 g/mol [1][2][3]

Appearance White to almost white powder or crystal[4]
Melting Point >300 °C[1][3]

Purity >98.0% (typical)[4]

CAS Number 2566-34-9[2][3][4][5]

MeAIB Disposal Protocol

No specific, validated experimental protocol for the chemical inactivation or disposal of MeAIB
was found in the available safety and scientific literature. The following procedure is based on
general best practices for the disposal of solid, non-hazardous, or low-toxicity chemical waste
in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling MeAIB, ensure you are wearing the appropriate personal protective
equipment:

o Safety goggles to protect against eye irritation.
e Chemical-resistant gloves.

e Alaboratory coat.

Step 2: Waste Characterization and Segregation

» Do not mix MeAIB waste with other chemical waste streams. Incompatible chemicals can
react, leading to unforeseen hazards.

o Treat all MeAIB waste, including contaminated labware, as chemical waste.

Step 3: Collection and Containment
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o Collect solid MeAIB waste in a clearly labeled, sealable container. The container should be
compatible with the chemical.

o For spill cleanup residues, use a plastic scoop to transfer the material into a polyethylene
bag.[6][7] To avoid generating dust, you can moisten a spill pad to wipe the area after the
bulk of the solid has been removed.[6][7]

o Seal the container or bag securely.

Step 4: Labeling

o Label the waste container clearly with "MeAIB Waste" and include the approximate amount.
o Attach a hazardous waste tag if required by your institution's waste management program.
Step 5: Storage

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e This area should be away from general laboratory traffic and incompatible materials.
Step 6: Disposal

» Arrange for the disposal of the MeAIB waste through your institution's Environmental Health
and Safety (EHS) office or equivalent waste management service.

o Follow all local, state, and federal regulations for chemical waste disposal.[8]

Spill Cleanup Procedure

In the event of a MeAIB spill, follow these steps:
¢ Restrict Access: Cordon off the area of the spill to prevent further contamination.

o Wear Appropriate PPE: Ensure you are wearing safety goggles, gloves, and a lab coat.
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o Contain the Spill: For a solid spill, you can gently cover it with an absorbent material to
prevent it from becoming airborne.

o Clean the Spill: Carefully sweep or scoop the solid material into a designated waste
container.[6][7] Use a wet paper towel or spill pad to wipe the area after the bulk of the
material has been removed.[6][7]

» Dispose of Cleanup Materials: All materials used for cleanup, including gloves and absorbent
pads, should be placed in the sealed MeAIB waste container.

o Decontaminate: Wipe down the affected area and any equipment with a suitable laboratory
disinfectant.

MeAIB Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of MeAIB.
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MeAIB Disposal Decision Workflow
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Caption: Logical workflow for the proper disposal of MeAIB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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